Cas no 83528-15-8 (Methyl 2-(4-aminophenyl)propanoate hydrochloride)

• Product Name: Methyl 2-(4-aminophenyl)propanoate hydrochloride
• CAS No: 83528-15-8
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD29055226
• CID: 5249319
• PubChem ID: 15580485
• Update Time: 2026-03-09

Methyl 2-(4-aminophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-aminophenyl)propanoate hydrochloride

• MDL： MFCD29055226
• Inchi： 1S/C10H13NO2.ClH/c1-7(10(12)13-2)8-3-5-9(11)6-4-8;/h3-7H,11H2,1-2H3;1H
• InChI Key： PDXHGZGFLDHECF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1)(C)C(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl 2-(4-aminophenyl)propanoate hydrochloride

Methyl 2-(4-aminophenyl)propanoate hydrochloride: A Comprehensive Overview

Methyl 2-(4-aminophenyl)propanoate hydrochloride, with the CAS number 83528-15-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, also known as methyl 2-(p-aminophenyl)propanoate hydrochloride, has garnered attention due to its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation.

The structure of Methyl 2-(4-aminophenyl)propanoate hydrochloride consists of a propionic acid derivative substituted with an amino group at the para position of a phenyl ring. This particular arrangement of functional groups suggests a high degree of reactivity and versatility, which could be exploited in various chemical and biological processes. The presence of both an amine and a carboxylate group in the molecule allows for multiple points of interaction with biological targets, making it a promising scaffold for medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Methyl 2-(4-aminophenyl)propanoate hydrochloride has been investigated for its potential role in affecting neurotransmitter systems. Preliminary studies have suggested that this compound may interact with receptors and enzymes involved in the regulation of mood and cognition. These findings are particularly intriguing given the increasing demand for alternative treatments for conditions such as depression and anxiety.

One of the most compelling aspects of Methyl 2-(4-aminophenyl)propanoate hydrochloride is its structural similarity to known pharmacologically active agents. This similarity suggests that it may possess similar mechanisms of action, albeit with potentially distinct properties. For instance, compounds with similar structures have been explored for their effects on serotonin and dopamine receptors, which are critical in the modulation of mood and behavior. The ability to fine-tune the chemical structure of Methyl 2-(4-aminophenyl)propanoate hydrochloride could lead to the development of more effective and targeted therapies.

The synthesis of Methyl 2-(4-aminophenyl)propanoate hydrochloride involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the condensation of p-phenylenediamine with propanoic acid to form the corresponding ester. This intermediate is then converted into the hydrochloride salt to enhance its stability and solubility. The synthetic route is designed to maximize yield while minimizing byproduct formation, ensuring that the final product is pure and suitable for further applications.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of Methyl 2-(4-aminophenyl)propanoate hydrochloride with greater accuracy. Molecular modeling techniques have been employed to simulate interactions between this compound and various biological targets, providing insights into its potential therapeutic effects. These simulations have helped identify key binding sites and interactions that could be exploited to develop more effective drugs. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce the time required to bring new treatments to market.

The pharmacokinetic properties of Methyl 2-(4-aminophenyl)propanoate hydrochloride are also areas of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Studies have shown that the hydrochloride salt form exhibits good oral bioavailability, suggesting that it may be suitable for oral administration in clinical settings. Additionally, preliminary data indicate that this compound has a relatively short half-life, which could influence dosing regimens and frequency.

In conclusion, Methyl 2-(4-aminophenyl)propanoate hydrochloride (CAS no. 83528-15-8) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it an attractive scaffold for developing new treatments for neurological disorders. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in drug development efforts worldwide.